Cas no 1804835-99-1 (6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804835-99-1
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4814708
• Update Time: 2025-08-02

6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3INO2/c1-4-7(14-2)5(3-6(12)13-4)15-8(9,10)11/h3H,1-2H3
• InChI Key： OFPZFDWIVWWFMB-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine

6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804835-99-1)

6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine, also known by its CAS number 1804835-99-1, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential biological activities. The structure of this compound is characterized by the presence of an iodine atom at position 6, a methoxy group at position 3, a methyl group at position 2, and a trifluoromethoxy group at position 4 on the pyridine ring. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine involves a series of intricate organic reactions, including nucleophilic aromatic substitution, iodination, and methylation. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, making it more accessible for research and industrial applications. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of this compound in laboratory settings.

In terms of its chemical properties, this compound exhibits high thermal stability and excellent solubility in polar solvents. The presence of electron-donating groups like methoxy and methyl enhances the electron density on the pyridine ring, making it more reactive towards electrophilic substitution reactions. Additionally, the trifluoromethoxy group introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule for specific applications.

Recent studies have highlighted the potential of 6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine in drug discovery. Its unique structure allows it to act as a scaffold for designing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory drugs.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing new catalysts for organic transformations. Furthermore, its electronic properties make it a potential candidate for applications in optoelectronic devices and sensors.

The environmental impact of 6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine has also been a topic of recent research. Studies have shown that this compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further investigations are required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 6-Iodo-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804835-99-1) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in pharmaceutical chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.